Cas no 2227672-15-1 ((1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol
• CAS No: 2227672-15-1
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 5961967
• PubChem ID: 165711038
• Update Time: 2025-11-05

(1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol
• EN300-1811875
• 2227672-15-1

• Inchi： 1S/C5H10N4O/c6-2-1-4(10)5-7-3-8-9-5/h3-4,10H,1-2,6H2,(H,7,8,9)/t4-/m1/s1
• InChI Key： HBLHWBPQPOQLGB-SCSAIBSYSA-N
• SMILES： O[C@@H](C1=NC=NN1)CCN

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.8Ų

Additional information on (1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol (CAS No. 2227672-15-1)

Introduction

((1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol, CAS No. 2227672-15-1) is a versatile organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a triazole ring and an amino alcohol functional group. The triazole moiety is known for its stability and reactivity, making it a valuable component in various chemical reactions. Recent studies have highlighted its potential in drug design and catalysis, further underscoring its importance in modern chemistry.

Structural Insights

The molecular structure of ((1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol) consists of a three-carbon chain with an amino group at the third position and a hydroxyl group at the first position. The triazole ring is attached to the first carbon, creating a chiral center at this position. This chiral center is crucial for the compound's stereochemical properties, which play a significant role in its biological activity. The compound's structure allows for various modes of interaction with other molecules, making it a valuable building block in organic synthesis.

Synthesis and Applications

The synthesis of ((1R)-3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-ol) typically involves multi-step reactions that incorporate both nucleophilic and electrophilic intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Its applications span across multiple domains, including the development of novel pharmaceutical agents and advanced materials.

In the pharmaceutical industry, this compound has been explored as a potential precursor for bioactive molecules. Its ability to form hydrogen bonds and participate in π-interactions makes it an ideal candidate for drug design targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties.

Recent Research Findings

Recent research has delved into the catalytic properties of ((1R)-3-amino-1-(1H-1,2,4-triazol-3-y)l)propan-ol), particularly in asymmetric catalysis. Scientists have discovered that this compound can act as a chiral ligand in transition-metal-catalyzed reactions, facilitating the formation of enantioselective products. This discovery has opened new avenues for the synthesis of complex chiral molecules with high enantiomeric excess.

Moreover, investigations into its interactions with biomolecules have revealed potential applications in enzyme inhibition and receptor binding studies. These findings suggest that ((...)) could serve as a lead compound for developing novel therapeutic agents.

Conclusion

In summary, ((...)) is a multifaceted organic compound with immense potential in both academic research and industrial applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As ongoing research continues to uncover new properties and applications of this compound, its significance in the chemical sciences is expected to grow further.